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Compound of Interest

Compound Name: Oxazosulfyl

Cat. No.: B8228571 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of Oxazosulfyl
granules in rice nursery boxes, a method primarily for the control of a broad spectrum of insect

pests. Oxazosulfyl, a novel insecticide developed by Sumitomo Chemical Co., Ltd., represents

a new chemical class, the "sulfyl" group, and is the sole member of the Insecticide Resistance

Action Committee (IRAC) Group 37, a vesicular acetylcholine transporter (VAChT) inhibitor.[1]

[2][3] This unique mode of action makes it a valuable tool for insecticide resistance

management.[1][3]

Overview and Mode of Action
Oxazosulfyl is effective against a wide range of major rice pests, including those from the

orders Coleoptera, Hemiptera, Lepidoptera, and Orthoptera.[1][3][4] It is particularly effective

against planthopper populations that have developed resistance to existing insecticides.[3] The

active ingredient is systemic, meaning it is taken up by the plant's roots and translocated

throughout the plant tissues, providing protection against sap-sucking and chewing insects.[1]

[5]

While initial studies suggested that Oxazosulfyl acts by stabilizing the slow-inactivated state of

voltage-gated sodium channels[6][7], more recent evidence and the official IRAC classification

point to its primary mode of action as an inhibitor of the vesicular acetylcholine transporter

(VAChT).[1][2][3][8] This inhibition disrupts the normal transmission of nerve signals in insects,

leading to paralysis and death.[6][8]
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Data Presentation
Table 1: Physicochemical and Toxicological Properties
of Oxazosulfyl

Property Value Reference

Chemical Class Sulfyl [1][3]

IRAC MoA Group 37 [1][2]

Mode of Action
Vesicular acetylcholine

transporter (VAChT) inhibitor
[1][2][8]

Formulation ALLES® Granule (2.0% w/w) [3][4]

Acceptable Daily Intake (ADI) 0.05 mg/kg bw/day [9]

Acute Reference Dose (ARfD) 0.25 mg/kg bw [9]

Carcinogenicity Non-carcinogenic [9]

Genotoxicity Non-genotoxic [9]

Reproductive/Developmental

Toxicity

No effects on reproduction or

development
[9]

Table 2: Efficacy of Oxazosulfyl Against Key Rice Pests
(Laboratory Bioassays)
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Pest Species Order
Insecticidal Activity
Comparison

Reference

Brown Planthopper

(Nilaparvata lugens)
Hemiptera

Comparable to

imidacloprid, higher

than

chlorantraniliprole

[10]

White-backed

Planthopper

(Sogatella furcifera)

Hemiptera

Comparable to

imidacloprid, higher

than

chlorantraniliprole

[10]

Small Brown

Planthopper

(Laodelphax

striatellus)

Hemiptera

Comparable to

imidacloprid, higher

than

chlorantraniliprole

[10]

Rice Leafroller

(Cnaphalocrocis

medinalis)

Lepidoptera

Superior to

imidacloprid, lower

than

chlorantraniliprole

[10]

Rice Water Weevil

(Lissorhoptrus

oryzophilus)

Coleoptera

Comparable to

imidacloprid and

clothianidin

[10]

Rice Leaf Beetle

(Oulema oryzae)
Coleoptera

Comparable to

imidacloprid and

clothianidin

[10]

Note: The above table is a summary of comparative insecticidal activity from laboratory

bioassays and not specific to nursery box applications. Field trials have confirmed high efficacy

in nursery box treatments.[3][10]

Experimental Protocols
Protocol 1: Nursery Box Application of Oxazosulfyl
Granules for Efficacy Evaluation
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Objective: To evaluate the efficacy of Oxazosulfyl granules applied to rice nursery boxes

against target insect pests under controlled or semi-field conditions.

Materials:

Oxazosulfyl granules (e.g., ALLES® 2.0% granules)

Rice seeds (susceptible variety to the target pest)

Nursery boxes (standard size)

Nursery soil (bedding and covering soil)

Fertilizer as per local recommendations

Target insect pests (e.g., planthoppers, leaf beetles) reared in a laboratory

Cages for infestation

Data collection tools (hand lens, counter, data sheets)

Personal Protective Equipment (PPE): gloves, lab coat, safety glasses

Methodology:

Nursery Box Preparation:

Fill the nursery boxes with a uniform layer of bedding soil.

Apply a basal dose of fertilizer and mix it evenly with the soil.

Oxazosulfyl Application:

Determine the application rate of Oxazosulfyl granules based on the manufacturer's

recommendation or the experimental design (e.g., grams of product per nursery box).

There are three potential timings for application, which can be tested as separate

treatments[3]:
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Before Sowing: Mix the required amount of granules with the bedding soil before sowing

the rice seeds.

At Sowing: Sow the rice seeds and then uniformly broadcast the granules over the

seeds before covering with soil.

At Transplanting: Apply the granules to the nursery boxes shortly before transplanting

the seedlings to the main field.

Ensure a control group of nursery boxes with no insecticide application is included in the

experimental design.

Replicate each treatment (including the control) at least three times.

Sowing and Seedling Growth:

Sow a pre-determined quantity of rice seeds evenly in each nursery box.

Cover the seeds with a thin layer of covering soil.

Water the nursery boxes as required and maintain them under suitable conditions for

germination and seedling growth.

Insect Infestation:

At a specific seedling stage (e.g., 2-3 leaf stage), place the nursery boxes in infestation

cages.

Release a known number of the target insect pests (e.g., 10-20 adult planthoppers per

seedling) into each cage.

Data Collection:

Assess insect mortality at regular intervals (e.g., 24, 48, 72, and 96 hours after

infestation).

Record the number of live and dead insects in each nursery box.
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For pests like the rice water weevil, larval damage to roots can be assessed at a later

stage.

Assess any signs of phytotoxicity on the rice seedlings.

Data Analysis:

Calculate the percentage of insect mortality for each treatment and replicate.

Use appropriate statistical methods (e.g., ANOVA) to determine significant differences

between the treatments and the control.
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Caption: Experimental workflow for nursery box application of Oxazosulfyl granules.
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Caption: Mode of action of Oxazosulfyl as a VAChT inhibitor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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